Cas no 2138803-87-7 (tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate)

• Product Name: tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate
• CAS No: 2138803-87-7
• MF: C₁₂H₂₀BrNO₂
• MW: 290.196702957153
• CID: 6248343
• PubChem ID: 165465487
• Update Time: 2025-07-23

tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2138803-87-7
• EN300-802845
• tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate

• Inchi： 1S/C12H20BrNO2/c1-12(2,3)16-11(15)14-10(6-7-13)8-9-4-5-9/h6-7,9-10H,4-5,8H2,1-3H3,(H,14,15)/b7-6+
• InChI Key： QMRMRFZJFAOXHR-VOTSOKGWSA-N
• SMILES： Br/C=C/C(CC1CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.06774g/mol
• Monoisotopic Mass: 289.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate

Professional Introduction to Compound with CAS No. 2138803-87-7 and Product Name: tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate

The compound with the CAS number 2138803-87-7 and the product name tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a bromo-substituted cyclopropyl group and a butenyl moiety in its molecular structure contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating cyclopropyl and brominated aromatic units. These structural motifs are known for their ability to enhance binding affinity and metabolic stability, key factors in the design of novel therapeutic agents. The tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate molecule exemplifies this trend, as it combines a carbamate functional group with a highly reactive butenyl side chain. This combination not only facilitates diverse chemical modifications but also opens up possibilities for exploring new pharmacological pathways.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The bromo-substituted cyclopropyl ring serves as an excellent handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce complex aryl or amino groups into target molecules. Additionally, the butenyl moiety can undergo various transformations, including oxidation or reduction, allowing for the creation of additional structural diversity.

Recent studies have highlighted the importance of cyclopropyl-containing derivatives in drug discovery. Compounds featuring this motif have shown promise in inhibiting enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate molecule, with its unique structural features, aligns well with this research trend. Its ability to interact with biological targets through both hydrophobic and hydrogen bonding interactions makes it a promising scaffold for developing new therapeutic agents.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropyl ring via ring-closing metathesis (RCM) and the introduction of the bromine atom through electrophilic aromatic substitution. The final step involves the carbamate formation, which is typically achieved using an activated carbodiimide reagent such as DCC (dicyclohexylcarbodiimide) or EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide). Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the desired product.

From a computational chemistry perspective, understanding the molecular interactions of tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate is crucial for rational drug design. Molecular docking studies have been employed to predict how this compound might bind to biological targets such as enzymes or receptors. These studies often reveal key binding pockets and interaction sites that can be exploited to enhance binding affinity and selectivity. Furthermore, quantum mechanical calculations can provide insights into the electronic structure and reactivity of the molecule, guiding synthetic modifications aimed at improving its pharmacological properties.

The potential applications of this compound extend beyond traditional drug development. It has shown promise as a building block for synthesizing more complex molecules with tailored properties. For instance, it could be used to create libraries of derivatives for high-throughput screening (HTS) campaigns, enabling researchers to identify novel lead compounds with desired biological activities. Additionally, its unique structural features make it an attractive candidate for exploring new synthetic methodologies that could streamline the production of other pharmacologically relevant molecules.

In conclusion, tert-butyl N-(4-bromo-1-cyclopropylbut-3-en-2-yl)carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential for further functionalization, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in developing next-generation therapeutics.